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Compound of Interest

Compound Name: Cyp51-IN-19

Cat. No.: B15563336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Cyp51-IN-
19, a potent inhibitor of the enzyme CYP51 (lanosterol 14-alpha-demethylase). Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible results in

downstream biological assays.

Compound Information
Cyp51-IN-19 is a small molecule inhibitor used in research to study the function of CYP51 and

its role in various biological processes, particularly in fungal pathogenesis.
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Property Value Source

Compound Name Cyp51-IN-19 MedChemExpress

Catalog Number HY-162784 MedChemExpress

CAS Number 3006888-90-7 MedChemExpress

Molecular Formula C₂₅H₂₇Cl₂N₃O₂ MedChemExpress

Molecular Weight 472.41 g/mol MedChemExpress[1]

Appearance Solid -

Purity >98% (typically) -

Primary Solvent Dimethyl sulfoxide (DMSO) MedChemExpress[1]

Storage of Solid
-20°C (short-term), -80°C

(long-term)
General Practice

Storage of Stock Solution -20°C or -80°C in aliquots General Practice

Signaling Pathway of CYP51 Inhibition
CYP51 is a crucial enzyme in the ergosterol biosynthesis pathway in fungi and the cholesterol

biosynthesis pathway in mammals. Inhibition of CYP51 disrupts the production of these

essential sterols, leading to impaired cell membrane integrity and function.
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Figure 1. Signaling pathway of Cyp51-IN-19 action.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Cyp51-IN-19
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This protocol describes the preparation of a 10 mM stock solution of Cyp51-IN-19 in dimethyl

sulfoxide (DMSO).

Materials
Cyp51-IN-19 (Solid)

Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL)

Sterile, amber (or light-protecting) vials for aliquots

Pipettes and sterile filter tips

Vortex mixer

Optional: Water bath or heat block

Calculations
To prepare a 10 mM stock solution, the required mass of Cyp51-IN-19 needs to be calculated

based on its molecular weight (472.41 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight

( g/mol ) × (1 mg / 1000 µg) × (1 g / 1000 mg)

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L × 0.001 L × 472.41 g/mol × 1000

mg/g = 4.7241 mg

Procedure
Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh approximately 4.72 mg of Cyp51-IN-19 directly into the tared tube. Record

the exact weight.

Solvent Addition:

Based on the actual weight of the compound, calculate the precise volume of DMSO

required to achieve a 10 mM concentration. Volume (µL) = (Actual Mass (mg) / 472.41

g/mol ) × 100,000

Using a calibrated pipette with a sterile filter tip, add the calculated volume of DMSO to the

microcentrifuge tube containing the compound.

Dissolution:

Tightly cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not readily dissolve, gentle warming in a 37°C water bath for a few

minutes with intermittent vortexing may aid dissolution. Always check the compound's

temperature sensitivity before heating.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile, amber microcentrifuge tubes or cryovials.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C for short- to mid-term storage or at -80°C for long-term storage.

Protect from light.

Experimental Workflow Diagram
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Cyp51-IN-19 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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